5,6-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]pyridine-3-carboxamide

• IUPAC Name: 5,6-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H10Cl2FN3OS/c1-8-13(9-2-4-11(19)5-3-9)21-16(24-8)22-15(23)10-6-12(17)14(18)20-7-10/h2-7H,1H3,(H,21,22,23)
• InChI Key: XKARNJMVZLQJLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)C2=CC(=C(N=C2)Cl)Cl)C3=CC=C(C=C3)F
• Molecular Formula: C16H10Cl2FN3OS
• Molecular Weight: 382.2 g/mol

Description

The compound “5,6-dichloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]pyridine-3-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic ring with a nitrogen atom, and a thiazole ring, which is a heterocyclic compound containing both sulfur and nitrogen in the ring. The molecule also contains two chlorine atoms and a fluorine atom attached to different carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of electronegative atoms like nitrogen, sulfur, and halogens (chlorine and fluorine) would create regions of high electron density and could result in a polar molecule. The exact structure would need to be determined through techniques like X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the pyridine and thiazole rings, as well as the electronegative atoms. The chlorine atoms might make the molecule susceptible to nucleophilic substitution reactions. The amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. Factors like polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, boiling point, and stability.

Safety And Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions would depend on the current knowledge and interest in this compound. It could involve studying its synthesis, properties, and potential applications in fields like medicine or materials science.